![molecular formula C17H24FN3O2 B5507636 N-(4-fluorophenyl)-2-[1-(3-methylbutyl)-3-oxo-2-piperazinyl]acetamide](/img/structure/B5507636.png)
N-(4-fluorophenyl)-2-[1-(3-methylbutyl)-3-oxo-2-piperazinyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound belongs to a class of arylcycloalkylamines, which includes phenyl piperidines and piperazines, and features arylalkyl substituents. These groups are common pharmacophoric elements in several antipsychotic agents, indicating the compound's potential relevance in therapeutic applications targeting D(2)-like receptors (Sikazwe et al., 2009).
Synthesis Analysis
The synthesis of related compounds often involves cross-coupling reactions that yield key intermediates for further modification. A practical example is the synthesis of 2-fluoro-4-bromobiphenyl, an intermediate in the manufacture of non-steroidal anti-inflammatory drugs, demonstrating a methodology that could be applicable to synthesizing similar fluorinated compounds (Qiu et al., 2009).
Molecular Structure Analysis
Piperazine derivatives are pivotal in drug design due to their versatility and presence in drugs with various therapeutic uses, such as antipsychotic, antidepressant, and anticancer activities. The structure of piperazine allows for slight modifications, leading to significant differences in medicinal potential (Rathi et al., 2016).
Chemical Reactions and Properties
The chemical reactivity and properties of compounds like N-(4-fluorophenyl)-2-[1-(3-methylbutyl)-3-oxo-2-piperazinyl]acetamide are influenced by their functional groups. For instance, the presence of fluorine atoms often improves the compound's properties, including stability and biological activity, due to the electronegativity of fluorine (Bakhotmah & Al-Otaibi, 2020).
Physical Properties Analysis
The physical properties of such compounds, including solubility and stability, are crucial for their therapeutic application. Modifications to the piperazine moiety, a common structural feature in many active pharmaceutical ingredients, aim to improve these properties, enhancing drug efficacy and patient compliance (Chopra et al., 2023).
Chemical Properties Analysis
The compound's chemical properties, such as reactivity with biological targets and the ability to induce desired physiological effects, are directly related to its molecular structure. The arylalkyl substituents and piperazine core contribute to its potency and selectivity at D(2)-like receptors, showcasing the importance of structural features in drug design (Sikazwe et al., 2009).
Scientific Research Applications
Synthesis and Structural Analysis
Research into N-(4-fluorophenyl)-2-[1-(3-methylbutyl)-3-oxo-2-piperazinyl]acetamide and related compounds has focused on their synthesis, structural analysis, and potential applications. For instance, the synthesis of flunarizine, a drug exhibiting vasodilating effects and used to treat migraines, dizziness, and epilepsy, involves processes that may be related to the synthesis of this compound due to the involvement of similar functional groups and structural frameworks (Shakhmaev, Sunagatullina, & Zorin, 2016). The characterization of N-derivatives of certain acetamides through X-ray powder diffraction demonstrates the ongoing interest in understanding the structural properties of compounds with potential pesticide applications (Olszewska, Tarasiuk, & Pikus, 2011).
Metabolic and Pharmacokinetic Studies
The metabolic disposition and pharmacokinetic profiles of compounds such as casopitant, which share a structural resemblance with this compound, have been extensively studied. Casopitant, a neurokinin-1 receptor antagonist, has been investigated for its absorption, distribution, metabolism, and elimination in various species, providing a framework for understanding the metabolic pathways of similar compounds (Miraglia et al., 2010).
Antitumor and Antibacterial Activities
There has been significant interest in the development of novel compounds for antitumor and antibacterial applications. For instance, novel isoxazole compounds, including intermediates with structural similarities to this compound, have shown promising antitumor activities (Qi Hao-fei, 2011). Additionally, new isoxazoline derivatives have demonstrated good antibacterial activities against various pathogens, suggesting the potential of similar compounds for use in treating bacterial infections (Liu Wei, 2012).
Herbicidal and Plant Growth Regulatory Activities
Research into aryl(thio)carbamoyl derivatives of piperazines, which may share mechanistic similarities with this compound, has explored their potential as herbicides and cytokinin mimics. These compounds have shown significant activity against Triticum aestivum, highlighting the potential for similar molecules to be developed for agricultural applications (Stoilkova, Yonova, & Ananieva, 2014).
properties
IUPAC Name |
N-(4-fluorophenyl)-2-[1-(3-methylbutyl)-3-oxopiperazin-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24FN3O2/c1-12(2)7-9-21-10-8-19-17(23)15(21)11-16(22)20-14-5-3-13(18)4-6-14/h3-6,12,15H,7-11H2,1-2H3,(H,19,23)(H,20,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHUSDXFKNRRNKW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCN1CCNC(=O)C1CC(=O)NC2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.